Cas no 2640846-04-2 (1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 2640846-04-2
• MF: C₂₁H₂₀FNO₂
• MW: 337.387409210205
• CID: 5316033
• PubChem ID: 154831052
• Update Time: 2025-06-09

1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• AKOS040727906
• 2640846-04-2
• F6782-4930
• 1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H20FNO2/c1-3-4-11-23-13-18(20(24)15-7-5-14(2)6-8-15)21(25)17-12-16(22)9-10-19(17)23/h5-10,12-13H,3-4,11H2,1-2H3
• InChI Key： KZTJEBRRJIEEDL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CCCC)=O

Computed Properties

• Exact Mass: 337.14780704g/mol
• Monoisotopic Mass: 337.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

Introduction to 1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 2640846-04-2)

1-Butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2640846-04-2, belongs to the quinoline derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of a butyl group at the 1-position, a fluorine atom at the 6-position, and a 4-methylbenzoyl moiety at the 3-position introduces specific electronic and steric effects that contribute to its distinct chemical behavior and potential therapeutic applications.

The structural framework of 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one is characterized by a fused heterocyclic system consisting of a quinoline ring system with a hydroxyl group at the 4-position. This configuration is particularly noteworthy because quinoline derivatives have long been recognized for their antimicrobial, antimalarial, and anticancer properties. The substitution pattern in this compound not only enhances its solubility and bioavailability but also modulates its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with improved pharmacological profiles. The introduction of fluorine atoms into the molecular structure is a common strategy to enhance metabolic stability and binding affinity. In the case of 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one, the fluorine atom at the 6-position likely contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation. This feature is particularly advantageous in drug design, as it can lead to longer half-lives and more efficient target engagement.

The 4-methylbenzoyl group at the 3-position of the quinoline ring adds another layer of complexity to the compound's interactions with biological systems. This aromatic moiety can participate in π-stacking interactions with nucleic acids or proteins, potentially influencing its mechanism of action. Additionally, the methyl group may serve as a steric anchor, helping to orient the molecule in a way that maximizes binding affinity to specific receptors or enzymes. Such structural features are critical in drug discovery, as they can dictate whether a compound exhibits desired therapeutic effects or unintended side effects.

One of the most compelling aspects of 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit activity against various diseases by targeting key molecular pathways. For instance, studies have indicated that quinoline derivatives can interfere with DNA replication and transcription in cancer cells, making them effective chemotherapeutic agents. The specific substitutions in 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one may enhance its ability to inhibit these processes while minimizing toxicity to healthy cells.

Moreover, the compound's structure suggests that it could be useful in developing treatments for infectious diseases caused by resistant pathogens. The fluoro substituent is known to improve binding interactions with bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial survival. By disrupting these enzymes' function, 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one could potentially overcome existing resistance mechanisms and provide a new weapon against multidrug-resistant bacteria.

The synthesis of 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system characteristic of this compound. These synthetic advances not only facilitate access to 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one but also provide insights into how similar quinoline derivatives can be synthesized efficiently.

In terms of pharmacokinetic properties, 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one exhibits promising characteristics that make it suitable for clinical development. Preliminary data indicate that it has good oral bioavailability and moderate tissue distribution, suggesting that it could reach therapeutic levels efficiently after administration. Additionally, its metabolic stability appears favorable for prolonged circulation within the body, which could reduce dosing frequency and improve patient compliance.

The potential therapeutic applications of 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one extend beyond oncology and infectious diseases. Emerging research has explored its utility in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Quinoline derivatives have shown promise in modulating neurotransmitter systems and reducing oxidative stress—both key pathological features of these conditions. The unique structural features of this compound may enable it to interact with specific neuronal targets while avoiding off-target effects that could lead to adverse reactions.

As research progresses, computational modeling techniques are being increasingly utilized to predict how 1-butyl-6-fluoro-3-(4-methylbenzoyl)-1,4-dihydroquinolin - - - - - - - - - - - - - one will interact with biological targets at the molecular level. These simulations help researchers refine the structure-function relationships within this class of compounds and guide experimental efforts toward optimizing potency and selectivity. By integrating experimental data with computational insights, scientists can accelerate the development pipeline for novel therapeutics like 1-butyl - 6-fluoro - 3 -( - ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( )

The future prospects for 1-butyl - 6-fluoro - 3 -( - ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ).(one are exciting given its versatile structural features and potential biological activities